![molecular formula C9H15NO4 B1441027 Ethyl 2-cyano-4,4-dimethoxybutanoate CAS No. 773076-83-8](/img/structure/B1441027.png)
Ethyl 2-cyano-4,4-dimethoxybutanoate
Overview
Description
Ethyl 2-cyano-4,4-dimethoxybutanoate is a chemical compound with the molecular formula C9H15NO4 . It has a molecular weight of 201.22 . The compound is used for research and development purposes .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H15NO4/c1-4-14-9(11)7(6-10)5-8(12-2)13-3/h7-8H,4-5H2,1-3H3
. This code provides a specific description of the molecule’s structure.
Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of Psychotropic Compounds Ethyl 2-cyano-4,4-dimethoxybutanoate is used in the synthesis of psychotropic compounds. A study demonstrated the synthesis of Ethyl 2-cyano-3-cyclohexyl-3-methyl-4-phenylbutanoate from a related compound using a Grignard reagent, highlighting its role in producing compounds with potential psychotropic activity (Grigoryan et al., 2011).
Michael Addition and Chemical Modification this compound is involved in Michael Addition reactions, forming various substituted compounds. The synthesis of 3-substituted ethyl 4,4,4-trichloro-2-cyanobutanoates through the one-pot reaction of a related compound with bifunctional nucleophilic reagents showcases its versatility in chemical modifications (Gaudemar-Bardone & Mladenova, 1990).
Preparation of 4-Hydroxy-2-pyridone A key role of this compound is observed in the preparation of 4-Hydroxy-2-pyridone. This process involves a series of condensations and cyclizations, highlighting its significance in synthesizing heterocyclic compounds (Chen, Sheng-yin, & Shao-hua, 2013).
Synthesis of Antineoplastic Compounds The compound is used in the synthesis of antineoplastic properties, particularly in cyclizing ethyl 2-cyano-3,3-dimethyl-4-phenylbutanoate into compounds with potential cancer-treating properties (Markosyan et al., 2014).
Crystal Packing and Interactions
Crystal Packing Interactions A study on the crystal packing of a similar compound, ethyl (2Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates, revealed that this compound utilizes nonhydrogen bonding interactions such as N⋯π and O⋯π, contributing to the understanding of molecular interactions in crystal structures (Zhang, Wu, & Zhang, 2011).
Enzymatic Synthesis and Biological Activities
Enzymatic Synthesis of Chiral Intermediates this compound serves as an intermediate in the enzymatic synthesis of chiral compounds, such as ethyl 4-cyano-3-hydroxybutanoate, a key intermediate for synthesizing drugs like Lipitor (Jin & Zhang, 2011).
Antioxidant and Anti-Inflammatory Activities this compound related compounds have been synthesized and evaluated for antioxidant and anti-inflammatory activities, indicating its potential in pharmaceutical applications (Madhavi & Sreeramya, 2017).
Safety and Hazards
Ethyl 2-cyano-4,4-dimethoxybutanoate is labeled with the GHS07 pictogram, and its signal word is "Warning" . The compound may be harmful if swallowed (Hazard Statement: H302) . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas, or vapors, and avoiding contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves, should be worn when handling this compound .
Properties
IUPAC Name |
ethyl 2-cyano-4,4-dimethoxybutanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO4/c1-4-14-9(11)7(6-10)5-8(12-2)13-3/h7-8H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFVOXVBEBBZZLJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC(OC)OC)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40695414 | |
Record name | Ethyl 2-cyano-4,4-dimethoxybutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40695414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
773076-83-8 | |
Record name | Ethyl 2-cyano-4,4-dimethoxybutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40695414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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